Cas no 110346-63-9 (Heptanoic acid, 7-nitro-)

• Product Name: Heptanoic acid, 7-nitro-
• CAS No: 110346-63-9
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 1197880
• Update Time: 2024-08-05

Heptanoic acid, 7-nitro- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-nitro-
• 7-nitroheptanoic acid

• Inchi： 1S/C7H13NO4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H,9,10)
• InChI Key： QWAOHUZGVCJBLA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCC[N+]([O-])=O

Computed Properties

• Exact Mass: 175.08449

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Melting Point: 41-42 °C
• Boiling Point: 325.7±25.0 °C(Predicted)
• PSA: 80.44
• pka: 4.75±0.10(Predicted)